Cas no 2137989-35-4 (5-(Difluoromethyl)-3-(1,3-thiazol-2-yl)-1,2-oxazole-4-carboxylic acid)

• Product Name: 5-(Difluoromethyl)-3-(1,3-thiazol-2-yl)-1,2-oxazole-4-carboxylic acid
• CAS No: 2137989-35-4
• MF: C₈H₄F₂N₂O₃S
• MW: 246.190767288208
• CID: 5861747
• PubChem ID: 165455905
• Update Time: 2025-05-20

5-(Difluoromethyl)-3-(1,3-thiazol-2-yl)-1,2-oxazole-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 5-(difluoromethyl)-3-(1,3-thiazol-2-yl)-1,2-oxazole-4-carboxylic acid
• EN300-717197
• 2137989-35-4
• 5-(Difluoromethyl)-3-(1,3-thiazol-2-yl)-1,2-oxazole-4-carboxylic acid

• Inchi： 1S/C8H4F2N2O3S/c9-6(10)5-3(8(13)14)4(12-15-5)7-11-1-2-16-7/h1-2,6H,(H,13,14)
• InChI Key： ZXFQSZAMAXFHRC-UHFFFAOYSA-N
• SMILES： S1C=CN=C1C1C(C(=O)O)=C(C(F)F)ON=1

Computed Properties

• Exact Mass: 245.99106949g/mol
• Monoisotopic Mass: 245.99106949g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 282
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 105Ų

Additional information on 5-(Difluoromethyl)-3-(1,3-thiazol-2-yl)-1,2-oxazole-4-carboxylic acid

5-(Difluoromethyl)-3-(1,3-thiazol-2-yl)-1,2-oxazole-4-carboxylic acid: A Comprehensive Overview

The compound 5-(Difluoromethyl)-3-(1,3-thiazol-2-yl)-1,2-oxazole-4-carboxylic acid (CAS No. 2137989-35-4) is a highly specialized organic molecule with significant potential in the fields of pharmaceuticals and agrochemicals. This compound belongs to the class of heterocyclic compounds, which are known for their diverse biological activities and structural versatility. The molecule features a unique combination of functional groups, including a difluoromethyl group, a thiazole ring, and an oxazole ring, making it a promising candidate for various applications.

Recent studies have highlighted the importance of heterocyclic compounds in drug discovery, particularly those containing thiazole and oxazole moieties. These rings are known to exhibit a wide range of biological activities, including antimicrobial, antifungal, and anticancer properties. The presence of the difluoromethyl group further enhances the compound's potential by introducing additional electronic and steric effects, which can influence its interactions with biological targets.

One of the most notable aspects of this compound is its structural complexity. The 1,2-oxazole ring serves as a central framework, with substituents at positions 3 and 5. The thiazole ring at position 3 introduces aromaticity and potential hydrogen bonding capabilities, while the difluoromethyl group at position 5 adds fluorine atoms, which are known to enhance lipophilicity and bioavailability. This combination makes the compound an ideal candidate for exploring its pharmacokinetic properties.

Research into the synthesis of this compound has been driven by the need for efficient and scalable methods. Recent advancements in catalytic processes have enabled the preparation of this compound with high yields and excellent purity. For instance, methodologies involving transition metal catalysts have been employed to facilitate key steps in its synthesis. These methods not only improve the overall process but also pave the way for further modifications to explore its analogs.

The biological evaluation of this compound has revealed intriguing results. In vitro studies have demonstrated its ability to inhibit key enzymes involved in various disease pathways. For example, it has shown potential as an inhibitor of kinases, which are critical targets in cancer therapy. Additionally, its activity against bacterial and fungal pathogens suggests its potential application in antimicrobial agents.

Another area of interest is the exploration of this compound as a building block for more complex molecules. Its modular structure allows for easy substitution at various positions, enabling chemists to design derivatives with enhanced potency or selectivity. For instance, modifications to the difluoromethyl group or the thiazole ring could lead to compounds with improved pharmacodynamic properties.

In terms of applications beyond medicine, this compound has shown promise in agrochemicals. Its ability to interact with plant pathogens makes it a candidate for fungicides or herbicides. Furthermore, its stability under various environmental conditions suggests that it could be effective in agricultural settings without significant degradation.

The development of analytical methods for this compound has also been a focus of recent research. Techniques such as high-performance liquid chromatography (HPLC) and mass spectrometry have been optimized to ensure accurate quantification and characterization. These methods are essential for quality control during synthesis and for assessing its stability over time.

In conclusion, 5-(Difluoromethyl)-3-(1,3-thiazol-2-yl)-1,2-oxazole-4-carboxylic acid (CAS No. 2137989-35-4) represents a significant advancement in heterocyclic chemistry. Its unique structure and diverse biological activities make it a valuable asset in both pharmaceutical and agrochemical industries. As research continues to uncover its full potential, this compound is poised to play a crucial role in developing innovative solutions to pressing health and agricultural challenges.